2-[3-(2-Ethoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid

• IUPAC Name: 2-[3-(2-ethoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid
• InChI: InChI=1S/C30H29NO5/c1-2-35-25-14-8-7-13-24(25)29-16-30(17-29,18-29)26(27(32)33)31-28(34)36-15-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-14,23,26H,2,15-18H2,1H3,(H,31,34)(H,32,33)
• InChI Key: PARUDINBPZHZRR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C23CC(C2)(C3)C(C(=O)O)NC(=O)OCC4C5=CC=CC=C5C6=CC=CC=C46
• Molecular Formula: C30H29NO5
• Molecular Weight: 483.6 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and the strained bicyclo[1.1.1]pentane core.

Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by the strained bicyclo[1.1.1]pentane core and the various functional groups. The bicyclo[1.1.1]pentane core is known to participate in a range of strain-releasing reactions.

Mechanism of Action

Without specific studies or data, it’s challenging to predict the mechanism of action of this compound.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. Without specific data, it’s difficult to provide a detailed analysis.

Future Directions

Bicyclo[1.1.1]pentane derivatives have been gaining interest in the field of medicinal chemistry due to their unique structural and chemical properties. Therefore, compounds like the one you mentioned could potentially have interesting applications in the future.